Cas no 3445-52-1 (5-methyl-1,2-oxazole-3-carboxamide)

5-Methyl-1,2-oxazole-3-carboxamide is a heterocyclic compound featuring a methyl-substituted oxazole ring with a carboxamide functional group. This structure imparts versatility in synthetic applications, particularly as a building block in medicinal chemistry and agrochemical research. Its oxazole core is known for contributing to bioactivity, making it valuable in the development of pharmacologically active molecules. The carboxamide moiety enhances solubility and hydrogen-bonding potential, facilitating interactions with biological targets. The compound’s stability and well-defined reactivity profile make it suitable for further derivatization. It is commonly employed in the synthesis of intermediates for drug discovery and specialty chemicals, offering a balance of reactivity and functional group compatibility.
5-methyl-1,2-oxazole-3-carboxamide structure
3445-52-1 structure
Product Name:5-methyl-1,2-oxazole-3-carboxamide
CAS No:3445-52-1
MF:C5H6N2O2
MW:126.113340854645
MDL:MFCD00085128
CID:306985
PubChem ID:76981
Update Time:2025-06-06

5-methyl-1,2-oxazole-3-carboxamide Chemical and Physical Properties

Names and Identifiers

    • 5-Methylisoxazole-3-carboxamide
    • 5-methyl-1,2-oxazole-3-carboxamide
    • 5-Methyloxazole-3-carboxamide
    • 3-Carbamoyl-5-methylisoxazole
    • 5-Methyl-isoxazol-3-carbonsaeure-amid
    • 5-Methylisoxazol-3-carboxamid
    • 5-methyl-isoxazole-3-carbothioic acid amide
    • 5-methyl-isoxazole-3-carboxylic acid amide
    • NSC 18369
    • 3-Isoxazolecarboxamide, 5-methyl-
    • L3Z7EO2G4I
    • NSC18369
    • KBOSIRPMGVGOEP-UHFFFAOYSA-N
    • SBB085636
    • 5-METHYL ISOXAZOLE-3-CARBOXAMIDE
    • ST2412103
    • AB0004413
    • 4CH
    • MFCD00085128
    • BCP32526
    • EINECS 222-361-5
    • NSC-18369
    • AKOS004903133
    • CS-W006577
    • A853803
    • SCHEMBL745140
    • 3-Carbamoyl-5-methylisoxazole;5-Methyl-1,2-oxazole-3-carboxamide
    • TS-01656
    • F8884-2089
    • EN300-188635
    • UNII-L3Z7EO2G4I
    • NS00048907
    • FT-0649571
    • J-517815
    • SY065393
    • DTXSID70188021
    • DS-0514
    • 3445-52-1
    • DB-069013
    • ALBB-014331
    • MDL: MFCD00085128
    • Inchi: 1S/C5H6N2O2/c1-3-2-4(5(6)8)7-9-3/h2H,1H3,(H2,6,8)
    • InChI Key: KBOSIRPMGVGOEP-UHFFFAOYSA-N
    • SMILES: O1C(C)=CC(C(N)=O)=N1

Computed Properties

  • Exact Mass: 126.04300
  • Monoisotopic Mass: 126.042927438g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 1
  • Complexity: 126
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 2
  • XLogP3: 0
  • Topological Polar Surface Area: 69.1

Experimental Properties

  • Density: 1.255±0.06 g/cm3 (20 ºC 760 Torr),
  • Melting Point: 166-168 ºC (water )
  • Boiling Point: 292.1±28.0 ºC (760 Torr),
  • Flash Point: 130.4±24.0 ºC,
  • Solubility: Slightly soluble (12.6 g/l) (25 º C),
  • PSA: 69.12000
  • LogP: 0.78220

5-methyl-1,2-oxazole-3-carboxamide Security Information

5-methyl-1,2-oxazole-3-carboxamide Customs Data

  • HS CODE:2934999090
  • Customs Data:

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

5-methyl-1,2-oxazole-3-carboxamide Pricemore >>

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5-methyl-1,2-oxazole-3-carboxamide Production Method

5-methyl-1,2-oxazole-3-carboxamide Suppliers

Suzhou Senfeida Chemical Co., Ltd
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(CAS:3445-52-1)5-methylisoxazole-3-carboxamide
Order Number:sfd17570
Stock Status:in Stock
Quantity:200kg
Purity:99.9%
Pricing Information Last Updated:Friday, 19 July 2024 14:37
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Amadis Chemical Company Limited
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(CAS:3445-52-1)5-methyl-1,2-oxazole-3-carboxamide
Order Number:A853803
Stock Status:in Stock
Quantity:5g/10g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 07:47
Price ($):215.0/333.0
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5-methyl-1,2-oxazole-3-carboxamide Related Literature

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Suzhou Senfeida Chemical Co., Ltd
(CAS:3445-52-1)5-methylisoxazole-3-carboxamide
sfd17570
Purity:99.9%
Quantity:200kg
Price ($):Inquiry
Email
Amadis Chemical Company Limited
(CAS:3445-52-1)5-methyl-1,2-oxazole-3-carboxamide
A853803
Purity:99%/99%
Quantity:5g/10g
Price ($):215.0/333.0
Email